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Compound of Interest

Compound Name: 6-Chloro-2-methylquinolin-4-ol

CAS No.: 15644-86-7

Cat. No.: B098667

Get Quote

Executive Summary
6-Chloro-2-methylquinolin-4-ol (also known as 6-chloro-4-hydroxy-2-methylquinoline or 6-

CHMQ) is a bioactive heterocycle exhibiting a dual-pharmacological profile.[1][2][3][4][5] It

functions directly as an ion channel modulator with vasorelaxant and potential anti-diabetic

properties, and serves as a critical pharmacophore precursor for high-potency antimalarials

targeting the mitochondrial electron transport chain. This guide analyzes its primary targets

(Kv/K_ATP channels and Calcium channels), its secondary utility in infectious disease drug

design, and provides a validated synthesis protocol.

Part 1: Primary Therapeutic Targets (Direct Activity)
The molecule exhibits intrinsic biological activity distinct from its derivatives. Its primary

mechanism involves the modulation of excitable cell membranes via ion channel blockade.

Voltage-Gated Potassium (Kv) & ATP-Sensitive
Potassium (K_ATP) Channels
The most distinct target of 6-CHMQ is the potassium channel superfamily.
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Mechanism: 6-CHMQ acts as a pore blocker or allosteric modulator of voltage-gated

potassium channels. In pancreatic

-cells, it interacts with the Sulfonylurea Receptor (SUR) subunit of the

channel complex.

Competitive Interaction: Experimental data indicates that 6-CHMQ inhibits the binding of

glibenclamide (a standard sulfonylurea drug) to pancreatic

-cells.

Therapeutic Outcome:

Pancreatic Tissue: Blockade of

channels typically induces membrane depolarization, calcium influx, and subsequent
insulin secretion, suggesting potential utility in Type 2 Diabetes management.

Neuronal Tissue: Blockade of Kv channels can enhance neurotransmitter release (e.g.,

norepinephrine) by broadening action potentials.

Voltage-Gated Calcium Channels (VGCC)
Despite its K+ channel blocking activity (which theoretically induces constriction), 6-CHMQ is

characterized as a vasorelaxant.

Mechanism: The molecule inhibits L-type voltage-gated calcium channels (

1.2) in smooth muscle cells.

Physiological Dominance: While K+ channel blockade promotes depolarization (constriction),

the simultaneous blockade of Ca2+ entry prevents the actin-myosin cross-bridging required

for contraction. The calcium blockade effect dominates, resulting in net vasodilation.

Clinical Relevance: This profile suggests utility in treating hypertension and vasospastic

disorders.

Data Summary: Ion Channel Modulation
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Part 2: Secondary Therapeutic Targets (Scaffold
Activity)
6-Chloro-2-methylquinolin-4-ol is the essential pharmacophore for a class of potent anti-

infectives. The "Magic Chloro" at position 6 and the 4-hydroxyl/keto tautomer are critical for

binding.

Mitochondrial Cytochrome Complex (Malaria)
The 4-quinolinol core is a structural mimic of ubiquinone, allowing it to target the electron

transport chain of Plasmodium falciparum.

Target Site: The

or

site of the cytochrome

complex (Complex III).

Mechanism: Inhibition disrupts the proton gradient and mitochondrial respiration in the

parasite.

Derivatization: While 6-CHMQ has intrinsic activity, it is the precursor for Endochin-like

quinolones (ELQs). The addition of a lipophilic side chain at C-3 (e.g., heptyl) to the 6-CHMQ
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core increases potency from micromolar to picomolar range.

Bacterial DNA Gyrase
Similar to fluoroquinolones, the 6-chloro-4-quinolinol core interacts with the DNA-Gyrase

complex.

Mechanism: Intercalation into the DNA-enzyme cleavage complex, stabilizing DNA strand

breaks and inhibiting replication.

Specificity: The 6-chloro substituent enhances lipophilicity and binding affinity within the

hydrophobic pocket of the GyrA subunit.

Part 3: Mechanism of Action Visualization
The following diagram illustrates the dual-pathway mechanism of 6-CHMQ in smooth muscle

(Vasorelaxation) and Pancreatic Beta Cells (Insulin Secretion).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pancreatic Beta Cell (Anti-Diabetic) Vascular Smooth Muscle (Vasorelaxation)

6-Chloro-2-methylquinolin-4-ol

K_ATP Channel (SUR1)

Inhibits (Competes w/ Glibenclamide)

L-Type Ca2+ Channel

Blocks

Membrane Depolarization

Closes Channel

Ca2+ Influx

Insulin Secretion

Blockade of Ca2+ Entry

Vasodilation

Dominant Effect

Click to download full resolution via product page

Caption: Dual-mechanism of 6-CHMQ targeting K_ATP channels (pancreas) and CaV channels

(vasculature).

Part 4: Experimental Protocols
Synthesis Validation: Conrad-Limpach Method
This protocol yields high-purity 6-Chloro-2-methylquinolin-4-ol suitable for biological assay.

Reagents:

4-Chloroaniline (1.0 eq)
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Ethyl Acetoacetate (1.1 eq)

Acetic Acid (Catalytic)

Diphenyl ether or Dowtherm A (Solvent for cyclization)

Workflow:

Imine Formation (Condensation):

Mix 4-chloroaniline and ethyl acetoacetate in benzene or toluene with catalytic acetic acid.

Reflux with a Dean-Stark trap to remove water azeotropically.

Checkpoint: Monitor TLC for disappearance of aniline. Isolate the intermediate ethyl 3-(4-

chlorophenylamino)but-2-enoate (crotonate).

Thermal Cyclization:

Heat Diphenyl ether to 250°C (rolling boil).

Add the crotonate intermediate dropwise to the hot solvent. Critical: Rapid addition

ensures kinetic control favoring the 4-hydroxy isomer over the 2-hydroxy isomer.

Maintain temperature for 15–30 minutes.

Isolation:

Cool the mixture to room temperature. The product, 6-Chloro-2-methylquinolin-4-ol, will

precipitate.

Filter and wash with hexane/ether to remove high-boiling solvent.

Recrystallize from Ethanol.

Synthesis Visualization
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Caption: Conrad-Limpach synthesis route for high-purity generation of the quinolin-4-ol core.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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